Cas no 64917-82-4 (Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)-)

• Product Name: Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)-
• CAS No: 64917-82-4
• MF: C₂₉H₂₈O₉
• MW: 520.527229309082
• CID: 518468
• PubChem ID: 163067
• Update Time: 2025-04-19

Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)- Chemical and Physical Properties

Names and Identifiers

• Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)-
• Schisantherin D
• Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)
• (5R,6S,7S)-6-Hydroxy-13,14-dimethoxy-6,7-dimethyl-5,6,7,8-tetrahydro[1,3]benzodioxolo[5',6':3,4]cycloocta[1,2-f][1,3]benzodioxol-5-yl benzoate
• 1,3-benzodioxolo[5',6':3,4]cycloocta[1,2-f][1,3]benzodioxole-5,6-diol, 5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5R,6S,7S)-
• [ "" ]
• Cycloocta(1,2-f:3,4-f')bis(1,3)benzodioxole-5,6-diol, 5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, stereoisomer
• DTXSID901316924
• UNII-9DKR8Q4EZC
• schizantherin D
• FS-8817
• [(11S,12S,13S)-12-hydroxy-3,22-dimethoxy-12,13-dimethyl-5,7,18,20-tetraoxapentacyclo[13.7.0.02,10.04,8.017,21]docosa-1(22),2,4(8),9,15,17(21)-hexaen-11-yl] benzoate
• CYCLOOCTA(1,2-F:3,4-F')BIS(1,3)BENZODIOXOLE-5,6-DIOL, 5,6,7,8-TETRAHYDRO-13,14-DIMETHOXY-6,7-DIMETHYL-, 5-BENZOATE, (5S,6S,7S,13AS)-
• HY-N7543
• SHISANTHERIN D
• 64917-82-4
• CHEMBL475880
• CS-0133042
• 9DKR8Q4EZC
• Q27272401
• DA-77752

• Inchi： 1S/C29H28O9/c1-15-10-17-11-19-23(36-13-34-19)25(32-3)21(17)22-18(12-20-24(26(22)33-4)37-14-35-20)27(29(15,2)31)38-28(30)16-8-6-5-7-9-16/h5-9,11-12,15,27,31H,10,13-14H2,1-4H3/t15-,27-,29-/m0/s1
• InChI Key： PGEJVRVFUGSAJF-SSEZWIOCSA-N
• SMILES： O[C@]1(C)[C@H](C2C=C3C(=C(C=2C2C(=C4C(=CC=2C[C@@H]1C)OCO4)OC)OC)OCO3)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 520.173
• Monoisotopic Mass: 520.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: 4.9

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 675.7±55.0 °C at 760 mmHg
• Flash Point: 223.7±25.0 °C
• Refractive Index: 1.657
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Cycloocta[1,2-f:3,4-f']bis[1,3]benzodioxole-5,6-diol,5,6,7,8-tetrahydro-13,14-dimethoxy-6,7-dimethyl-, 5-benzoate, (5S,6S,7S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins